N-(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)-2-(4-(isopropylthio)phenyl)acetamide

• IUPAC Name: N-[2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl]-2-(4-propan-2-ylsulfanylphenyl)acetamide
• InChI: InChI=1S/C20H22F3NO2S/c1-13(2)27-17-9-3-14(4-10-17)11-19(26)24-12-18(25)15-5-7-16(8-6-15)20(21,22)23/h3-10,13,18,25H,11-12H2,1-2H3,(H,24,26)
• InChI Key: OVLROPMMIXSQDV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=C(C=C1)CC(=O)NCC(C2=CC=C(C=C2)C(F)(F)F)O
• Molecular Formula: C20H22F3NO2S
• Molecular Weight: 397.5 g/mol
• CAS No.: 1351588-98-1

Description

N-(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)-2-(4-(isopropylthio)phenyl)acetamide is a useful research compound. Its molecular formula is C20H22F3NO2S and its molecular weight is 397.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Docking Analysis

A study focused on the synthesis, structure, and molecular docking analysis of an anticancer drug, showcasing the potential anticancer activity through in silico modeling targeting the VEGFr receptor. The compound crystallizes in the orthorhombic crystal system, indicating its structural uniqueness and potential for further investigation as an anticancer agent (Sharma et al., 2018).

Chemical Synthesis Techniques

Research on chemoselective acetylation of 2-aminophenol using immobilized lipase for the synthesis of antimalarial drugs highlights innovative approaches in chemical synthesis. This process optimization, mechanism, and kinetics study provide insights into the efficient synthesis of intermediates for natural antimalarial compounds (Magadum & Yadav, 2018).

Cyclization of Nitroacetamide Derivatives

Research on the cyclization of nitroacetamide derivatives with a tethered phenyl ring in triflic acid demonstrates a novel route to benzofused lactams. This study provides valuable insights into the synthesis pathways that could be utilized in pharmaceutical compound development (Fante et al., 2014).

Synthesis of N-Aryl-N-isopropyl-2-hydroxyacetamide

An exploration of the synthesis of N-aryl-N-isopropyl-2-hydroxyacetamides reveals their significance as intermediates for useful pesticides. The detailed synthesis process opens avenues for further research in agricultural chemistry, potentially leading to the development of new pesticides (Shu, 2001).

Herbicide Metabolism and Safety

A comparative study on the metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes addresses environmental health and safety concerns. This research contributes to understanding the metabolic pathways and potential health impacts of widely used agricultural chemicals (Coleman et al., 2000).